Cas no 1780750-36-8 (3-Chloro-2-fluoro-5-methylbenzenesulfonyl chloride)

• Product Name: 3-Chloro-2-fluoro-5-methylbenzenesulfonyl chloride
• CAS No: 1780750-36-8
• MF: C₇H₅Cl₂FO₂S
• MW: 243.082802534103
• CID: 5001064
• Update Time: 2023-08-24

3-Chloro-2-fluoro-5-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-fluoro-5-methylbenzenesulfonyl chloride

• Inchi： 1S/C7H5Cl2FO2S/c1-4-2-5(8)7(10)6(3-4)13(9,11)12/h2-3H,1H3
• InChI Key： XKMYALSRKDYBSR-UHFFFAOYSA-N
• SMILES： ClS(C1C(=C(C=C(C)C=1)Cl)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 275
• XLogP3: 3
• Topological Polar Surface Area: 42.5